Cas no 74719-64-5 (Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI))

• Product Name: Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI)
• CAS No: 74719-64-5
• MF: C₉H₁₄ClNO₂
• MW: 207.690608501434
• CID: 557036
• PubChem ID: 46782154
• Update Time: 2025-04-19

Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI)
• 3-Methoxy Dopamine-d4 Hydrochloride
• 2-(4-Hydroxy-3-methoxyphenyl)ethylamine-d4 Hydrochloride
• 3-Methoxytyramine-d4 Hydrochloride
• 3-O-Methyldopamine-d4 Hydrochloride
• 4-(2-Aminoethyl-d4)guaiacol-Hydrochloride
• Homovanillylamine-d4 Hydrochloride
• 3-Methoxytyramine-d4 (hydrochloride)
• 3-Methoxy Dopamine-d4 Hydrochloride (Major)
• 3-METHOXYTYRAMINE-D4 HCL
• F91436
• 4-(2-amino-1,1,2,2-tetradeuterioethyl)-2-methoxyphenol;hydrochloride
• MS-23139
• 1216788-76-9
• 3-Methoxytyramine-D4 HCl, 100 mug/mL in methanol ((as free base)), certified reference material
• 74719-64-5
• CS-0267224
• HY-103638S
• SCHEMBL16653031

• Inchi： 1S/C9H13NO2.ClH/c1-12-9-6-7(4-5-10)2-3-8(9)11;/h2-3,6,11H,4-5,10H2,1H3;1H/i4D2,5D2;
• InChI Key： AWRIOTVUTPLWLF-HGFPCDIYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)C([2H])([2H])C([2H])([2H])N)O

Computed Properties

• Exact Mass: 224.09900
• Monoisotopic Mass: 207.0964134g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 75.71000
• LogP: 2.75840